![molecular formula C16H13ClN2O B1503276 4-Chloro-2-(4-methoxyphenyl)-5-methylquinazoline CAS No. 885277-29-2](/img/structure/B1503276.png)
4-Chloro-2-(4-methoxyphenyl)-5-methylquinazoline
Overview
Description
4-Chloro-2-(4-methoxyphenyl)-5-methylquinazoline is a chemical compound that has gained significant attention in the field of scientific research. This compound is a member of the quinazoline family, which is known for its diverse biological activities. The purpose of
Mechanism of Action
The mechanism of action of 4-Chloro-2-(4-methoxyphenyl)-5-methylquinazoline is not fully understood. However, it has been hypothesized that this compound exerts its biological effects by inhibiting various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and cell division. It has also been found to inhibit the activation of NF-κB, which is a transcription factor that regulates the expression of genes involved in inflammation and immunity.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to reduce the production of reactive oxygen species (ROS), which are molecules that can cause cellular damage and contribute to the development of various diseases. Additionally, this compound has been shown to increase the activity of antioxidant enzymes, which can help protect cells from oxidative stress. Moreover, this compound has been shown to have anti-angiogenic effects, which can help prevent the growth of new blood vessels that are necessary for the growth of tumors.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-Chloro-2-(4-methoxyphenyl)-5-methylquinazoline in lab experiments is its high purity and stability. This compound can be easily synthesized in large quantities and has been shown to have consistent biological activity across different batches. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to use in certain experimental setups.
Future Directions
There are several future directions for the research on 4-Chloro-2-(4-methoxyphenyl)-5-methylquinazoline. One potential direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer and inflammation. Another direction is to explore its mechanism of action and identify new targets for drug development. Additionally, future research could focus on optimizing the synthesis method to improve yield and purity of the final product. Finally, further studies could investigate the potential of this compound as a tool for studying various biological processes.
Scientific Research Applications
4-Chloro-2-(4-methoxyphenyl)-5-methylquinazoline has been extensively studied for its potential in treating various diseases. It has been found to have anti-cancer, anti-inflammatory, and anti-microbial properties. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have antimicrobial activity against a wide range of bacteria and fungi.
properties
IUPAC Name |
4-chloro-2-(4-methoxyphenyl)-5-methylquinazoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O/c1-10-4-3-5-13-14(10)15(17)19-16(18-13)11-6-8-12(20-2)9-7-11/h3-9H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLCMSPXFOMTWQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)N=C(N=C2Cl)C3=CC=C(C=C3)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50696114 | |
Record name | 4-Chloro-2-(4-methoxyphenyl)-5-methylquinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50696114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885277-29-2 | |
Record name | 4-Chloro-2-(4-methoxyphenyl)-5-methylquinazoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885277-29-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-2-(4-methoxyphenyl)-5-methylquinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50696114 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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